Cas no 1342641-86-4 (3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine)

• Product Name: 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine
• CAS No: 1342641-86-4
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 5178813
• PubChem ID: 64502475
• Update Time: 2025-05-27

3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(thiophen-2-ylmethyl)cyclopentan-1-amine
• 3-methyl-N-[(thiophen-2-yl)methyl]cyclopentan-1-amine
• 2-Thiophenemethanamine, N-(3-methylcyclopentyl)-
• 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine

• Inchi： 1S/C11H17NS/c1-9-4-5-10(7-9)12-8-11-3-2-6-13-11/h2-3,6,9-10,12H,4-5,7-8H2,1H3
• InChI Key： LSLVROLVMIOEPW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3

Additional information on 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine

Comprehensive Overview of 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine (CAS No. 1342641-86-4)

3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine (CAS No. 1342641-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopentane ring substituted with a methyl group and an amine functionalized with a thiophene moiety. This combination of heterocyclic and aliphatic components makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting neurological and metabolic disorders.

In recent years, the scientific community has focused on optimizing the synthesis of 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine to improve yield and purity. Advanced techniques such as flow chemistry and catalytic hydrogenation have been explored to enhance its production efficiency. The compound’s thiophene ring, a common pharmacophore, contributes to its binding affinity with biological targets, making it a candidate for kinase inhibitors and GPCR modulators. These attributes align with current trends in precision medicine, where tailored molecular designs are critical for addressing complex diseases.

The growing interest in sustainable chemistry has also influenced research around CAS No. 1342641-86-4. Scientists are investigating greener synthetic routes, such as biocatalysis and solvent-free reactions, to reduce environmental impact. Additionally, the compound’s potential role in agrochemical formulations has been explored, particularly in developing eco-friendly pesticides with lower toxicity profiles. This aligns with global initiatives to promote green chemistry and reduce hazardous waste in industrial processes.

From a commercial perspective, 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine is gaining traction as a high-value intermediate in the fine chemicals market. Its demand is driven by the pharmaceutical sector’s need for building blocks in drug development pipelines. Suppliers are increasingly offering custom synthesis services to meet the specifications of research institutions and biotech firms. The compound’s patent landscape is also under scrutiny, as innovators seek to protect novel derivatives and applications.

Analytical characterization of CAS No. 1342641-86-4 involves techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure quality control. Regulatory compliance, particularly in regions like Europe and North America, requires rigorous documentation of its physicochemical properties and safety data. This is crucial for its adoption in GMP manufacturing and clinical trial materials.

In summary, 3-methyl-N-(thiophen-2-yl)methylcyclopentan-1-amine represents a promising compound at the intersection of medicinal chemistry and industrial applications. Its structural versatility, coupled with advancements in synthetic methodologies, positions it as a key player in the next generation of therapeutic agents and specialty chemicals. As research progresses, its role in addressing unmet medical and agricultural challenges will likely expand, reinforcing its importance in modern science.